Cas no 63909-10-4 (1-(5-ethyl-2-hydroxyphenyl)propan-1-one)

• Product Name: 1-(5-ethyl-2-hydroxyphenyl)propan-1-one
• CAS No: 63909-10-4
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 1662264
• PubChem ID: 13596210
• Update Time: 2025-06-10

1-(5-ethyl-2-hydroxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-ethyl-2-hydroxyphenyl)propan-1-one
• 1-Propanone, 1-(5-ethyl-2-hydroxyphenyl)-
• AGN-PC-00N846
• CTK2A7988
• AG-G-38448
• 5'-ETHYL-2'-HYDROXYPROPIOPHENONE
• 63909-10-4
• AKOS011666629
• DTXSID10544647
• DB-317650
• SCHEMBL11062512
• MFCD03424517
• EN300-1276388

• Inchi： 1S/C11H14O2/c1-3-8-5-6-11(13)9(7-8)10(12)4-2/h5-7,13H,3-4H2,1-2H3
• InChI Key： OYDWDJIBKKHEJM-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(CC)=O)CC

Computed Properties

• Exact Mass: 178.09900
• Monoisotopic Mass: 178.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 2.54730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(5-ethyl-2-hydroxyphenyl)propan-1-one

Introduction to 1-(5-ethyl-2-hydroxyphenyl)propan-1-one (CAS No. 63909-10-4)

1-(5-ethyl-2-hydroxyphenyl)propan-1-one, also known by its CAS number 63909-10-4, is a versatile organic compound with significant applications in the fields of pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structure, which includes a hydroxy group and an ethyl substituent on the phenyl ring, as well as a ketone functional group. These structural features contribute to its diverse reactivity and potential utility in various chemical processes.

The chemical formula of 1-(5-ethyl-2-hydroxyphenyl)propan-1-one is C₁₁H₁₄O₂. Its molecular weight is 182.22 g/mol, and it exists as a white crystalline solid at room temperature. The compound's solubility in water is limited, but it is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. These properties make it suitable for use in a wide range of synthetic reactions and formulations.

In the pharmaceutical industry, 1-(5-ethyl-2-hydroxyphenyl)propan-1-one has been studied for its potential therapeutic applications. Recent research has focused on its anti-inflammatory and antioxidant properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines and reduce oxidative stress in cellular models. These findings suggest that 1-(5-ethyl-2-hydroxyphenyl)propan-1-one may have potential as a lead compound for the development of new anti-inflammatory drugs.

Beyond its pharmaceutical applications, 1-(5-ethyl-2-hydroxyphenyl)propan-1-one has also been explored for its use in materials science. Its ability to form stable complexes with various metal ions makes it a valuable ligand in coordination chemistry. For example, complexes of this compound with transition metals have been synthesized and characterized for their catalytic properties in organic transformations such as C-C bond formation and oxidation reactions. These complexes have shown high activity and selectivity, making them promising candidates for industrial catalytic processes.

In the realm of chemical synthesis, 1-(5-ethyl-2-hydroxyphenyl)propan-1-one serves as an important intermediate in the preparation of more complex molecules. Its reactivity can be harnessed to introduce functional groups or modify existing structures in a controlled manner. For instance, the hydroxy group can be derivatized to form esters or ethers, while the ketone group can undergo nucleophilic addition reactions to form new carbon-carbon bonds. These synthetic transformations are crucial for the development of novel compounds with tailored properties.

The safety profile of 1-(5-ethyl-2-hydroxyphenyl)propan-1-one has also been extensively evaluated. It is generally considered to be non-toxic and non-carcinogenic at typical exposure levels. However, like many organic compounds, it should be handled with appropriate precautions to avoid inhalation or skin contact. Proper personal protective equipment (PPE) such as gloves and safety goggles should be used when working with this compound.

In conclusion, 1-(5-ethyl-2-hydroxyphenyl)propan-1-one (CAS No. 63909-10-4) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique structural features and favorable chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.